Cas no 1805536-09-7 (6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805536-09-7
• MF: C₇H₂F₆N₂O₂
• MW: 260.093402385712
• CID: 4883532
• Update Time: 2025-06-13

6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6N2O2/c8-5(9)3-1-2(7(11,12)13)4(15(16)17)6(10)14-3/h1,5H
• InChI Key： RWGVDHBFJYEDPY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NC(=C1[N+](=O)[O-])F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine

Introduction to 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805536-09-7)

6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805536-09-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of pharmacological effects, making it a valuable scaffold for drug discovery and development.

The molecular structure of 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine features multiple fluorine atoms at strategic positions, which contribute to its high lipophilicity and metabolic stability. The presence of both difluoromethyl and trifluoromethyl substituents enhances its interaction with biological targets, while the nitro group introduces a polar moiety that can influence solubility and reactivity. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to modulate enzyme activity and receptor binding. Studies have shown that the introduction of fluorine atoms can significantly alter the pharmacokinetic properties of small molecules, leading to improved bioavailability and reduced toxicity. For instance, the difluoromethyl group is known to enhance metabolic stability by resisting hydrolysis, while the trifluoromethyl group increases lipophilicity, thereby facilitating membrane penetration.

One of the most compelling aspects of 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged its scaffold to develop compounds with anti-inflammatory, antiviral, and anticancer properties. The nitro group, in particular, has been shown to be a versatile handle for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of fluorinated pyridines like 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine. Machine learning models can predict binding affinities and metabolic stability with high accuracy, streamlining the drug discovery process. This approach has already been successfully applied to identify lead compounds for various therapeutic areas, including oncology and neurology.

The agrochemical industry has also benefited from the use of fluorinated pyridines. Compounds derived from 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine have demonstrated efficacy as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests. The high stability provided by the fluorine substituents ensures prolonged activity in the field, making these compounds valuable tools for sustainable agriculture.

From a synthetic chemistry perspective, 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine serves as an excellent intermediate for constructing more complex molecules. The presence of multiple reactive sites allows for diverse transformations, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and reduction processes. These reactions are often employed to introduce additional functional groups or alter the electronic properties of the molecule.

The safety profile of 6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine is another critical consideration in its application. While fluorinated compounds can pose unique challenges during synthesis and handling, proper protocols can mitigate risks effectively. Researchers must adhere to stringent guidelines regarding exposure limits and waste disposal to ensure both personnel safety and environmental protection.

In conclusion,6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805536-09-7) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an ideal candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule,6-(Difluoromethyl)-2-fluoro-3-nitro-4-(trifluoromethyl)pyridine is poised to play a pivotal role in shaping the future of medicinal chemistry.